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Compound of Interest

Compound Name: (R)-Linezolid-d3
Cat. No.: B12413439
Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-
depth look at (R)-Linezolid-d3, a deuterated isotopologue of the oxazolidinone antibiotic,
Linezolid. This document outlines its chemical properties, analytical applications, and metabolic
pathways.

Core Molecular Data

(R)-Linezolid-d3, the deuterated form of the (R)-enantiomer of Linezolid, is primarily utilized as
an internal standard in pharmacokinetic and metabolic studies. The incorporation of three
deuterium atoms on the acetamide methyl group results in a distinct mass shift, facilitating its
use in mass spectrometry-based quantification assays.
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Property Value Citations
Chemical Formula C16H17D3FN304 [1112]
Molecular Weight 340.36 g/mol [1103114]
Synonyms (R)-PNU-100766-d3

Appearance White to Off-White Solid

Solubility Soluble in Chloroform

(Slightly), Methanol (Slightly)

Analytical Applications and Experimental Protocols

(R)-Linezolid-d3 is a critical tool for the accurate quantification of Linezolid in biological
matrices such as plasma and serum. Its use as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods corrects for variations in sample preparation
and instrument response.

Experimental Protocol: Quantification of Linezolid in
Human Serum by LC-MS/IMS

This protocol outlines a common method for the determination of Linezolid concentrations in
human serum using (R)-Linezolid-d3 as an internal standard.

1. Sample Preparation:

e To 20 pL of human serum in a microcentrifuge tube, add 20 pL of a calibration or quality
control standard solution.

e Add 160 pL of a solution of (R)-Linezolid-d3 (the internal standard) in acetonitrile.
o Vortex the mixture to precipitate proteins.
o Centrifuge the samples to pellet the precipitated proteins.

o Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
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2. LC-MS/MS Instrumentation and Conditions:
e Liquid Chromatography:

o Column: A C18 reversed-phase column (e.g., Waters X-bridge C18, 150 x 4.6 mm, 3.5
pum) is typically used.

o Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and
0.1% formic acid in acetonitrile (Mobile Phase B) is employed.

o Flow Rate: A standard flow rate is 0.6 mL/min.
e Mass Spectrometry:
o lonization: Positive electrospray ionization (ESI+) is used.

o Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM)
mode to detect specific precursor-to-product ion transitions for Linezolid and (R)-
Linezolid-d3.

3. Data Analysis:

e The concentration of Linezolid in the samples is determined by calculating the peak area
ratio of the analyte to the internal standard and comparing this to a standard curve.

Metabolic Pathways of Linezolid

Linezolid undergoes oxidation of its morpholine ring to form two primary, inactive metabolites:
PNU-142586 and PNU-142300. (R)-Linezolid-d3 is used to trace these metabolic
transformations in pharmacokinetic studies. The metabolic fate of Linezolid is not primarily
mediated by the cytochrome P450 enzyme system.
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Caption: Metabolic pathway of Linezolid.

Mechanism of Action

Linezolid is a protein synthesis inhibitor. It binds to the 23S ribosomal RNA of the 50S subunit
of the bacterial ribosome, preventing the formation of a functional 70S initiation complex, which
Is a crucial step in bacterial protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(R)-Linezolid-d3: A Technical Overview for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-for-researchers
https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-for-researchers
https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-for-researchers
https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-for-researchers
https://www.benchchem.com/product/b12413439?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

